Cas no 327099-80-9 (4-bromo-2-methyl-pyrazole-3-carbonitrile)

4-bromo-2-methyl-pyrazole-3-carbonitrile structure
327099-80-9 structure
Product Name:4-bromo-2-methyl-pyrazole-3-carbonitrile
CAS No:327099-80-9
MF:C5H4BrN3
MW:186.009359359741
MDL:MFCD00463999
CID:3065573
PubChem ID:759273
Update Time:2025-04-21

4-bromo-2-methyl-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-methyl-1H-pyrazole-5-carbonitrile
    • 4-bromo-2-methyl-pyrazole-3-carbonitrile
    • AKOS003726203
    • W17406
    • MFCD00463999
    • EN300-731690
    • DS-18873
    • DB-205656
    • 327099-80-9
    • SCHEMBL23855425
    • STL322703
    • 4-bromo-1-methylpyrazole-5-carbonitrile
    • SY261426
    • CS-0061727
    • SR-01000399525
    • 4-bromo-2-methylpyrazole-3-carbonitrile
    • SR-01000399525-1
    • 871-848-4
    • MDL： MFCD00463999
    • Inchi： 1S/C5H4BrN3/c1-9-5(2-7)4(6)3-8-9/h3H,1H3
    • InChI Key： MLHTXTFSAKYMMD-UHFFFAOYSA-N
    • SMILES： BrC1C=NN(C)C=1C#N

Computed Properties

  • Exact Mass: 184.95886 g/mol
  • Monoisotopic Mass: 184.95886 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 186.01
  • XLogP3: 1
  • Topological Polar Surface Area: 41.6Ų

4-bromo-2-methyl-pyrazole-3-carbonitrile Pricemore >>

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